Cas no 5853-18-9 (2-{5-(3-Bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide)

2-{5-(3-Bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide is a specialized organic compound featuring a 1,2,4-triazole core substituted with a 3-bromophenyl group, a phenyl ring, and a thioacetohydrazide moiety. This structure imparts potential reactivity and binding properties, making it a candidate for applications in medicinal chemistry and material science. The bromophenyl group enhances electrophilic substitution potential, while the triazole scaffold offers stability and versatility in synthetic modifications. The thioacetohydrazide functional group provides additional sites for derivatization, facilitating the development of novel pharmacophores or ligands. Its well-defined molecular architecture supports precise structural optimization for targeted research applications.
2-{5-(3-Bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide structure
5853-18-9 structure
Product Name:2-{5-(3-Bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide
CAS No:5853-18-9
MF:C16H14BrN5OS
MW:404.28426027298
MDL:MFCD01793543
CID:1610853
PubChem ID:1109833
Update Time:2025-10-18

2-{5-(3-Bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide Chemical and Physical Properties

Names and Identifiers

    • 2-{[5-(3-bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide
    • acetic acid, 2-[[5-(3-bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio]-, hydrazide
    • 2-[[5-(3-bromophenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetohydrazide
    • 2-{[5-(3-bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetohydrazide
    • ALBB-003966
    • LS-01417
    • CS-0326926
    • AB00099344-01
    • 2-{[5-(3-bromophenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide
    • AKOS000321563
    • 2-([5-(3-Bromophenyl)-4-phenyl-4h-1,2,4-triazol-3-yl]thio)acetohydrazide
    • Cambridge id 5853189
    • 2-{[5-(3-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide
    • MFCD01793543
    • STK502820
    • 5853-18-9
    • 324054-76-4
    • 2-((5-(3-Bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetohydrazide
    • DTXSID20360416
    • 2-{5-(3-Bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide
    • MDL： MFCD01793543
    • Inchi： 1S/C16H14BrN5OS/c17-12-6-4-5-11(9-12)15-20-21-16(24-10-14(23)19-18)22(15)13-7-2-1-3-8-13/h1-9H,10,18H2,(H,19,23)
    • InChI Key： ZHHCMWHDOHWEDJ-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC(=C1)C1=NN=C(N1C1C=CC=CC=1)SCC(NN)=O

Computed Properties

  • Exact Mass: 403.01042
  • Monoisotopic Mass: 403.010243
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 111
  • Surface Charge: 0
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.61
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.728
  • PSA: 85.83
  • LogP: 2.9

2-{5-(3-Bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide Pricemore >>

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2-{5-(3-Bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:5853-18-9)2-{5-(3-Bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide
Order Number:A1166922
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:07
Price ($):240.0
Email:sales@amadischem.com

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5853-18-9 (2-{5-(3-Bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide) Related Products

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Amadis Chemical Company Limited
(CAS:5853-18-9)2-{5-(3-Bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide
A1166922
Purity:99%
Quantity:1g
Price ($):240.0
Email